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Compound of Interest

Compound Name: Pyridine 1-oxide hydrochloride

Cat. No.: B091478

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides an in-depth look at Pyridine 1-oxide
hydrochloride, covering its nomenclature, chemical properties, synthesis, and applications.

Core Nomenclature and Identification

Pyridine 1-oxide hydrochloride is a key organic compound. Accurate identification is crucial
for experimental replication and safety.

Identifier Value Source

CAS Number 16527-88-1 [1]

1-oxidopyridin-1-
IUPAC Name _ _ [1]
ium;hydrochloride

Molecular Formula C5H6CINO [1]

Pyridine 1-oxide HCI, Pyridine
Synonyms ) ) [1]
N-oxide hydrochloride

Physicochemical Properties

The following table summarizes the key physicochemical properties of Pyridine 1-oxide and its
hydrochloride salt, which are essential for its application in various experimental settings.
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Property Value Notes

Molecular Weight 131.56 g/mol [1]
Pyridine N-Oxide (CAS: 694-

Parent Compound [1112][3]
59-7)

Appearance Colorless, hygroscopic solid [4]

pKa of Conjugate Acid 0.8 [4]

Synthesis and Experimental Protocols

The synthesis of Pyridine 1-oxide hydrochloride is a two-step process that begins with the
oxidation of pyridine to form Pyridine 1-oxide, which is then converted to its hydrochloride salt.

Experimental Protocol: Synthesis of Pyridine 1-Oxide

This protocol is based on the oxidation of pyridine using peracetic acid.

Materials:

Pyridine

40% Peracetic acid

1-liter three-necked flask

Stirrer

Thermometer

Dropping funnel

Procedure:

e Place 110 g (1.39 moles) of pyridine into the three-necked flask equipped with a stirrer and
thermometer.
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e While stirring, add 250 ml (285 g, 1.50 moles) of 40% peracetic acid through the dropping
funnel at a rate that maintains the reaction temperature at 85°C. This addition should take
approximately 50-60 minutes.[5]

 After the addition is complete, continue stirring until the temperature of the mixture drops to
40°C.[5]

Experimental Protocol: Conversion to Pyridine 1-Oxide
Hydrochloride

Materials:

Pyridine 1-oxide acetate (from the previous step)

Gaseous hydrogen chloride

Gas inlet tube

Isopropy! alcohol

Ether

Procedure:

Bubble a slight excess of gaseous hydrogen chloride into the reaction mixture containing
pyridine 1-oxide acetate.[5]

» Remove the acetic acid and any excess peracetic acid by warming the mixture on a steam
bath under a vacuum.[5]

e The resulting crude Pyridine 1-oxide hydrochloride is then purified.

 Purification: Heat the crude product under reflux for 30 minutes with 300 ml of isopropyl
alcohol.[5]

» Cool the solution to room temperature and filter the colorless crystals.[5]

e Wash the crystals with 50 ml of isopropyl alcohol followed by 50 ml of ether.[5]
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Synthesis Workflow
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Synthesis of Pyridine 1-Oxide Hydrochloride.

Applications in Research and Drug Development
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Pyridine 1-oxide and its derivatives are valuable in organic synthesis and have applications in
the pharmaceutical industry.

» Oxidizing Reagent: Pyridine 1-oxide is used as a mild oxidizing reagent in various organic
reactions.[4]

e Ligand in Coordination Chemistry: The feeble basicity of pyridine 1-oxide allows it to act as a
ligand in coordination chemistry, forming complexes with various transition metals.[4]

» Pharmaceutical Intermediate: Pyridine hydrochloride is a key intermediate in the synthesis of
a variety of pharmaceuticals, including antibacterial and central nervous system drugs.[6]
The N-oxides of various pyridines are precursors to useful drugs such as niflumic acid,
pranoprofen, and omeprazole.[4]

e Drug Cocrystal Development: Pyridine N-oxides have been utilized as coformers in the
development of drug cocrystals to improve the aqueous solubility of active pharmaceutical
ingredients.[7]

e Reagent in Synthesis: In organic synthesis, the N-oxide group can be used to direct
electrophilic substitution to the 2- and 4-positions of the pyridine ring. The oxygen can
subsequently be removed.[4]

Chemical Relationships
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Relationship between Pyridine and its N-Oxide Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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